3-(2-((Tert-butoxycarbonyl)amino)ethoxy)propanoic acid

• CAS No.: 1260092-44-1
• Product Name: 3-(2-((Tert-butoxycarbonyl)amino)ethoxy)propanoic acid
• Molecular Formula: C10H19NO5
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]propanoic acid
• Standard InChI: InChI=1S/C10H19NO5/c1-10(2,3)16-9(14)11-5-7-15-6-4-8(12)13/h4-7H2,1-3H3,(H,11,14)(H,12,13)
• Standard InChIKey: YGNSGMAPLOVGIU-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCCOCCC(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NCCOCCC(=O)O
• Appearance: Solid powder
• Description: t-Boc-N-amido-PEG1-acid is a PEG derivative containing a terminal carboxylic acid and Boc-protected amino group. The hydrophilic PEG spacer increases solubility in aqueous media. The terminal carboxylic acid can react to form a stable amide bond. The Boc group can be deprotected under mild acidic conditions to form the free amine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: t-Boc-N-amido-PEG1-acid
• Reference: 1: Zhang P, Huang Y, Liu H, Marquez RT, Lu J, Zhao W, Zhang X, Gao X, Li J, Venkataramanan R, Xu L, Li S. A PEG-Fmoc conjugate as a nanocarrier for paclitaxel. Biomaterials. 2014 Aug;35(25):7146-56. doi: 10.1016/j.biomaterials.2014.04.108. Epub 2014 May 22. PubMed PMID: 24856103; PubMed Central PMCID: PMC4102141.; 2: Salmaso S, Bersani S, Scomparin A, Mastrotto F, Scherpfer R, Tonon G, Caliceti P. Tailored PEG for rh-G-CSF analogue site-specific conjugation. Bioconjug Chem. 2009 Jun;20(6):1179-85. doi: 10.1021/bc9000432. PubMed PMID: 19469471.
• PubChem Compound: 23591750
• Last Modified: Nov 11 2021